1-methyl-3-(3-(quinolin-2-yloxy)pyrrolidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 1-methyl-3-(3-quinolin-2-yloxypyrrolidine-1-carbonyl)pyridin-2-one
• InChI: InChI=1S/C20H19N3O3/c1-22-11-4-6-16(19(22)24)20(25)23-12-10-15(13-23)26-18-9-8-14-5-2-3-7-17(14)21-18/h2-9,11,15H,10,12-13H2,1H3
• InChI Key: PUUJYANRDZSUMV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)N2CCC(C2)OC3=NC4=CC=CC=C4C=C3
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

1-methyl-3-(3-(quinolin-2-yloxy)pyrrolidine-1-carbonyl)pyridin-2(1H)-one is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is also known as Q-VD-OPh and is a potent inhibitor of caspase enzymes, which play a crucial role in the process of apoptosis or programmed cell death.

Mechanism of Action

Q-VD-OPh works by inhibiting caspase enzymes, which are responsible for the activation of apoptosis or programmed cell death. This inhibition can prevent cell death and promote cell survival. Additionally, Q-VD-OPh has been shown to inhibit the activation of various inflammatory pathways, making it a potential therapeutic agent for inflammatory diseases.
Biochemical and Physiological Effects:
Q-VD-OPh has been shown to have various biochemical and physiological effects, including the inhibition of caspase enzymes, the prevention of cell death, and the promotion of cell survival. Additionally, Q-VD-OPh has been shown to inhibit the activation of various inflammatory pathways, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of Q-VD-OPh is its potent inhibition of caspase enzymes, making it a valuable tool for studying apoptosis or programmed cell death. However, one of the limitations of Q-VD-OPh is its potential toxicity, which can affect the accuracy of the results obtained from experiments.

Future Directions

There are several potential future directions for the use of Q-VD-OPh in scientific research. One potential direction is its application in cancer research, where it can be used to inhibit cell death and promote cell survival in cancer cells. Additionally, Q-VD-OPh can be used in the study of neurodegenerative diseases, where it can prevent cell death and promote cell survival in neurons. Finally, Q-VD-OPh can be used in the study of inflammation, where it can inhibit the activation of various inflammatory pathways and reduce inflammation.

Synthesis Methods

The synthesis of Q-VD-OPh involves several steps, including the reaction between quinoline-2-carboxylic acid and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride to form the quinoline-2-carboxylic acid N-hydroxysuccinimide ester. This ester is then reacted with 3-(quinolin-2-yloxy) pyrrolidine-1-carboxylic acid to form the Q-VD-OPh compound.

Scientific Research Applications

Q-VD-OPh has been extensively studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and inflammation. Studies have shown that Q-VD-OPh can inhibit caspase enzymes, which are responsible for the activation of apoptosis or programmed cell death. This inhibition can prevent cell death and promote cell survival, making it a potential therapeutic agent for various diseases.